Cas no 150729-72-9 (Benzenethiol, 4-chloro-3,5-dimethyl-)

• Product Name: Benzenethiol, 4-chloro-3,5-dimethyl-
• CAS No: 150729-72-9
• MF: C₈H₉ClS
• MW: 172.675060033798
• MDL: MFCD11111071
• CID: 3793273
• PubChem ID: 18962045
• Update Time: 2025-04-22

Benzenethiol, 4-chloro-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-chloro-3,5-dimethyl-
• 4-chloro-3,5-dimethylbenzenethiol
• 4-Chloro-3,5-dimethylthiophenol
• 150729-72-9
• SCHEMBL8763906
• AKOS006309289

• MDL： MFCD11111071
• Inchi： 1S/C8H9ClS/c1-5-3-7(10)4-6(2)8(5)9/h3-4,10H,1-2H3
• InChI Key： SORNZNZXLHKPPG-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1C)S

Computed Properties

• Exact Mass: 172.011
• Monoisotopic Mass: 172.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1A^2
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols